Cas no 2229495-00-3 (1-3-(pentafluoroethyl)phenylcyclobutan-1-amine)

• Product Name: 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine
• CAS No: 2229495-00-3
• MF: C₁₂H₁₂F₅N
• MW: 265.222400665283
• CID: 5993709
• PubChem ID: 165666933
• Update Time: 2025-05-21

1-3-(pentafluoroethyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine
• EN300-1972991
• 1-[3-(pentafluoroethyl)phenyl]cyclobutan-1-amine
• 2229495-00-3

• Inchi： 1S/C12H12F5N/c13-11(14,12(15,16)17)9-4-1-3-8(7-9)10(18)5-2-6-10/h1,3-4,7H,2,5-6,18H2
• InChI Key： OOWCROQUDPCPKE-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)C1(CCC1)N)F

Computed Properties

• Exact Mass: 265.08899020g/mol
• Monoisotopic Mass: 265.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine

Research Brief on 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine (CAS: 2229495-00-3): Recent Advances and Applications

1-3-(pentafluoroethyl)phenylcyclobutan-1-amine (CAS: 2229495-00-3) is a fluorinated cyclobutylamine derivative that has recently gained attention in the chemical biology and pharmaceutical research communities due to its unique structural and pharmacological properties. This compound, characterized by a pentafluoroethyl group attached to a phenylcyclobutan-1-amine scaffold, exhibits potential as a versatile building block in drug discovery and development. Recent studies have explored its applications in central nervous system (CNS) disorders, metabolic diseases, and as a precursor for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers demonstrated that the incorporation of the pentafluoroethyl group significantly enhanced the compound's lipophilicity and metabolic stability, leading to improved pharmacokinetic profiles in preclinical models. These findings suggest potential applications in the development of next-generation antidepressants and anxiolytics.

In the field of radiopharmaceuticals, recent work has explored the use of 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine as a precursor for fluorine-18 labeled PET tracers. A 2024 study in Nuclear Medicine and Biology reported successful radiolabeling of this compound, with preliminary imaging studies showing excellent brain uptake and target specificity in animal models of neurodegenerative diseases. The unique electronic properties imparted by the pentafluoroethyl group appear to contribute to the tracer's favorable binding characteristics and in vivo stability.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine have been developed. A recent publication in Organic Letters (2024) described a catalytic [2+2] cycloaddition approach that enables the stereoselective synthesis of this compound with high yield and purity. This advancement addresses previous challenges in accessing enantiomerically pure forms of the molecule, which is crucial for pharmaceutical applications where chirality often determines biological activity.

The safety profile and toxicological characteristics of 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine have been the subject of recent investigations. While the compound shows promising pharmacological properties, studies have noted the need for careful evaluation of its metabolic byproducts, particularly regarding potential fluoroacetic acid formation. Current research is focused on structural modifications that might mitigate these concerns while preserving the compound's desirable characteristics.

Looking forward, the unique combination of structural features in 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine continues to inspire innovative research directions. Its applications extend beyond pharmaceuticals into materials science, where its fluorinated aromatic system is being explored for liquid crystal and polymer applications. The compound's versatility and the growing body of research surrounding it suggest that 1-3-(pentafluoroethyl)phenylcyclobutan-1-amine will remain an important focus of interdisciplinary research in the coming years.